Cas no 2162460-50-4 (4-{(tert-butoxy)carbonylamino}-3-formamidobutanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-formamidobutanoic acid
• CAS No: 2162460-50-4
• MF: C₁₀H₁₈N₂O₅
• MW: 246.260323047638
• CID: 6273220
• PubChem ID: 165507975
• Update Time: 2025-07-18

4-{(tert-butoxy)carbonylamino}-3-formamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-3-formamidobutanoic acid
• 2162460-50-4
• 4-{[(tert-butoxy)carbonyl]amino}-3-formamidobutanoic acid
• EN300-1287870

• Inchi： 1S/C10H18N2O5/c1-10(2,3)17-9(16)11-5-7(12-6-13)4-8(14)15/h6-7H,4-5H2,1-3H3,(H,11,16)(H,12,13)(H,14,15)
• InChI Key： MBENXFGCXHZDPS-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(=O)O)NC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.12157168g/mol
• Monoisotopic Mass: 246.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3-formamidobutanoic acid

Research Briefing on 4-{(tert-butoxy)carbonylamino}-3-formamidobutanoic acid (CAS: 2162460-50-4) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 4-{(tert-butoxy)carbonylamino}-3-formamidobutanoic acid (CAS: 2162460-50-4) as a versatile intermediate in drug discovery and development. This compound, characterized by its tert-butoxycarbonyl (Boc) and formamido functional groups, has been increasingly utilized in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Its unique structural features enable selective modifications, making it a valuable building block for targeted drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 4-{(tert-butoxy)carbonylamino}-3-formamidobutanoic acid in the development of protease inhibitors. Researchers employed this compound as a key intermediate to introduce a formamido side chain, which enhanced binding affinity to the target enzyme. The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the compound's potential in optimizing drug efficacy.

In parallel, a preprint from Bioorganic & Medicinal Chemistry Letters (2024) explored the role of 2162460-50-4 in stabilizing peptide conformations. Nuclear magnetic resonance (NMR) analysis revealed that the Boc-protected amino acid facilitated the formation of β-turn structures, critical for peptide-receptor interactions. This finding opens new avenues for designing conformationally constrained peptides with improved pharmacokinetic properties.

Industry reports from leading pharmaceutical companies indicate that 4-{(tert-butoxy)carbonylamino}-3-formamidobutanoic acid is being evaluated in preclinical trials for oncology applications. Its ability to serve as a linker in antibody-drug conjugates (ADCs) has shown promise in enhancing tumor-targeted delivery while minimizing off-target effects. Early-stage data suggest a 2-fold increase in payload release efficiency compared to traditional linkers.

From a synthetic chemistry perspective, recent methodological improvements have streamlined the production of 2162460-50-4. A 2024 Nature Protocols publication detailed a novel enzymatic resolution process that achieves >99% enantiomeric purity, addressing previous challenges in stereochemical control. This advancement is particularly relevant for chiral drug development where optical purity is crucial for therapeutic activity.

Looking forward, the scientific community anticipates expanded applications of this compound in PROTAC (proteolysis targeting chimera) design and targeted protein degradation strategies. Computational modeling studies predict favorable interactions between derivatives of 4-{(tert-butoxy)carbonylamino}-3-formamidobutanoic acid and E3 ubiquitin ligases, positioning it as a potential warhead in next-generation degrader molecules.